Cas no 73836-68-7 (2-Pentanone, 4-hydroxy-, (S)-)
2-Pentanone, 4-hydroxy-, (S)- structure
Product Name:2-Pentanone, 4-hydroxy-, (S)-
CAS No:73836-68-7
MF:C5H10O2
MW:102.131701946259
CID:541914
PubChem ID:10996975
Update Time:2025-04-19
2-Pentanone, 4-hydroxy-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 4-hydroxy-, (S)-
- DTXSID80451132
- 4s-hydroxypentan-2-one
- SCHEMBL1776110
- 73836-68-7
- (s)-4-hydroxy-2-pentanone
-
- Inchi： 1S/C5H10O2/c1-4(6)3-5(2)7/h4,6H,3H2,1-2H3/t4-/m0/s1
- InChI Key： PCYZZYAEGNVNMH-BYPYZUCNSA-N
- SMILES： O[C@@H](C)CC(C)=O
Computed Properties
- Exact Mass: 102.068079557g/mol
- Monoisotopic Mass: 102.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 68.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 37.3Ų
2-Pentanone, 4-hydroxy-, (S)- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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